2-[[4-[6-(4-Methylphenyl)pyridazin-3-yl]piperazin-1-yl]methyl]-1,3,4-oxadiazole

• IUPAC Name: 2-[[4-[6-(4-methylphenyl)pyridazin-3-yl]piperazin-1-yl]methyl]-1,3,4-oxadiazole
• InChI: InChI=1S/C18H20N6O/c1-14-2-4-15(5-3-14)16-6-7-17(21-20-16)24-10-8-23(9-11-24)12-18-22-19-13-25-18/h2-7,13H,8-12H2,1H3
• InChI Key: LXQSIFVALCGOJE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=NN=C(C=C2)N3CCN(CC3)CC4=NN=CO4
• Molecular Formula: C18H20N6O
• Molecular Weight: 336.4 g/mol

Description

2-[[4-[6-(4-Methylphenyl)pyridazin-3-yl]piperazin-1-yl]methyl]-1,3,4-oxadiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. This compound exhibits unique properties that make it a promising candidate for the development of new drugs with enhanced therapeutic efficacy.

Mechanism of Action

The mechanism of action of 2-[[4-[6-(4-Methylphenyl)pyridazin-3-yl]piperazin-1-yl]methyl]-1,3,4-oxadiazole involves its ability to bind to specific enzymes and inhibit their activity. This compound has been shown to inhibit the activity of certain enzymes, such as tyrosine kinases and phosphodiesterases, which play a key role in the development and progression of various diseases.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are still being studied. However, preliminary research has shown that this compound can induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been found to possess anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[[4-[6-(4-Methylphenyl)pyridazin-3-yl]piperazin-1-yl]methyl]-1,3,4-oxadiazole in lab experiments is its potent inhibitory effects on enzymes. This compound can be used to study the role of specific enzymes in the development and progression of various diseases. However, one of the limitations of using this compound is its complex synthesis process, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for the research of 2-[[4-[6-(4-Methylphenyl)pyridazin-3-yl]piperazin-1-yl]methyl]-1,3,4-oxadiazole. One potential direction is the development of new drugs based on this compound for the treatment of cancer and inflammatory diseases. Additionally, further research could be conducted on the antimicrobial and antifungal properties of this compound for the development of new antibiotics. Furthermore, the potential use of this compound in the development of new diagnostic tools for the detection of specific enzymes could also be explored.

Synthesis Methods

The synthesis of 2-[[4-[6-(4-Methylphenyl)pyridazin-3-yl]piperazin-1-yl]methyl]-1,3,4-oxadiazole is a complex process that involves several steps. One of the most common methods for synthesizing this compound is through the reaction of 4-methylphenylhydrazine with 3-(4-chlorobenzyl)-6-(4-methylphenyl)pyridazine-4(1H)-one, followed by the reaction of the resulting product with piperazine and potassium carbonate. The final step involves the reaction of the product with potassium hydroxide to obtain this compound.

Scientific Research Applications

The potential applications of 2-[[4-[6-(4-Methylphenyl)pyridazin-3-yl]piperazin-1-yl]methyl]-1,3,4-oxadiazole in scientific research are numerous. This compound has been shown to exhibit potent inhibitory effects on certain enzymes that play a key role in the development and progression of various diseases, such as cancer and Alzheimer's disease. Additionally, this compound has been found to possess antimicrobial and antifungal properties, making it a potential candidate for the development of new antibiotics.